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Compound of Interest

Compound Name:
3',4'-Dimethylbiphenyl-3-

carbaldehyde

Cat. No.: B1302755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physicochemical properties of 3',4'-
Dimethylbiphenyl-3-carbaldehyde, a biphenyl derivative of interest in various research and

development applications. The information is presented to be accessible and actionable for

professionals in the fields of chemistry and drug discovery.

Core Physicochemical Data
The fundamental molecular properties of 3',4'-Dimethylbiphenyl-3-carbaldehyde are

summarized in the table below. These data points are essential for a variety of applications,

including stoichiometric calculations, analytical method development, and computational

modeling.
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Property Value Source

Molecular Formula C15H14O [1][2][3]

Molecular Weight 210.27 g/mol [2][3]

Alternate Molecular Weight 210.275 g/mol [1]

CAS Number 343604-07-9 [1][2][3]

Synonyms

3-(3,4-

Dimethylphenyl)benzaldehyde,

3',4'-Dimethyl-[1,1'-biphenyl]-3-

carbaldehyde, 3',4'-

Dimethyl[1,1'-biphenyl]-3-

carboxaldehyde

[3]

Conceptual Workflow for Compound
Characterization
The following diagram illustrates a generalized workflow for the synthesis and characterization

of a novel chemical entity like 3',4'-Dimethylbiphenyl-3-carbaldehyde. This process ensures

the purity, identity, and structural integrity of the compound before its use in further research

applications.
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A generalized workflow for the synthesis and characterization of a chemical compound.
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Experimental Protocols
While specific experimental protocols for the synthesis and analysis of 3',4'-Dimethylbiphenyl-
3-carbaldehyde are proprietary and not publicly available, this section outlines general

methodologies that are commonly employed for compounds of this class.

General Synthesis Protocol: Suzuki-Miyaura Cross-
Coupling
The synthesis of unsymmetrical biaryls such as 3',4'-Dimethylbiphenyl-3-carbaldehyde is

often achieved via a Suzuki-Miyaura cross-coupling reaction. A representative protocol is

described below:

Reaction Setup: To an oven-dried flask under an inert atmosphere (e.g., Argon or Nitrogen),

add 3-formylphenylboronic acid (1.1 equivalents), 4-bromo-1,2-dimethylbenzene (1.0

equivalent), a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.05 equivalents), and a base,

typically an aqueous solution of sodium carbonate (2 M, 2.0 equivalents).

Solvent Addition: Add a suitable solvent system, such as a mixture of toluene and ethanol

(e.g., 3:1 v/v).

Reaction Execution: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the

progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an

organic solvent like ethyl acetate and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product is then purified by column chromatography on

silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to

yield the pure 3',4'-Dimethylbiphenyl-3-carbaldehyde.

Analytical Characterization Protocols
The identity and purity of the synthesized 3',4'-Dimethylbiphenyl-3-carbaldehyde would be

confirmed using standard analytical techniques:
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The sample is dissolved in a deuterated solvent (e.g., CDCl₃). The ¹H NMR

spectrum will show characteristic peaks for the aromatic protons, the aldehyde proton

(typically around 9-10 ppm), and the methyl groups. The integration of these peaks will

correspond to the number of protons in each environment.

¹³C NMR: The ¹³C NMR spectrum will display distinct signals for each unique carbon atom

in the molecule, including the carbonyl carbon of the aldehyde (typically in the range of

190-200 ppm).

Mass Spectrometry (MS):

The sample is analyzed by a suitable mass spectrometry technique, such as electrospray

ionization (ESI) or gas chromatography-mass spectrometry (GC-MS). The resulting mass

spectrum will show the molecular ion peak corresponding to the molecular weight of the

compound, confirming its identity.

Infrared (IR) Spectroscopy:

The IR spectrum of the compound will exhibit characteristic absorption bands for the

functional groups present. A strong absorption band around 1700 cm⁻¹ is indicative of the

carbonyl (C=O) stretch of the aldehyde. Bands in the aromatic region (around 3000-3100

cm⁻¹ for C-H stretching and 1450-1600 cm⁻¹ for C=C stretching) will also be present.

Purity Analysis (HPLC):

The purity of the final compound is typically determined by high-performance liquid

chromatography (HPLC). A solution of the compound is injected onto a suitable column

(e.g., C18) and eluted with a mobile phase (e.g., a mixture of acetonitrile and water). The

purity is calculated based on the area of the product peak relative to the total area of all

peaks in the chromatogram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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